Cas no 1369097-56-2 (2-{imidazo1,2-bpyridazin-3-yl}acetic acid)

• Product Name: 2-{imidazo1,2-bpyridazin-3-yl}acetic acid
• CAS No: 1369097-56-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD22066125
• CID: 5607936
• PubChem ID: 82410594
• Update Time: 2025-06-19

2-{imidazo1,2-bpyridazin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo[1,2-b]pyridazin-3-yl}acetic acid
• 1369097-56-2
• EN300-8189707
• 2-{imidazo1,2-bpyridazin-3-yl}acetic acid

• MDL： MFCD22066125
• Inchi： 1S/C8H7N3O2/c12-8(13)4-6-5-9-7-2-1-3-10-11(6)7/h1-3,5H,4H2,(H,12,13)
• InChI Key： QLXGNMZFPKQPSZ-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C2C=CC=NN12)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-{imidazo1,2-bpyridazin-3-yl}acetic acid

Introduction to 2-{imidazo[1,2-bpyridazin-3-yl}acetic acid (CAS No. 1369097-56-2) in Modern Chemical and Pharmaceutical Research

2-{imidazo[1,2-bpyridazin-3-yl}acetic acid, identified by the chemical identifier CAS No. 1369097-56-2, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound’s framework, integrating an imidazo[1,2-bpyridazine] core with an acetic acid side chain, positions it as a versatile scaffold for the development of novel bioactive molecules.

The imidazo[1,2-bpyridazine] moiety is a nitrogen-rich heterocycle that has been extensively studied for its pharmacological significance. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the acetic acid functional group further enhances the compound’s potential by providing a site for further derivatization and modification, enabling the fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

In recent years, 2-{imidazo[1,2-bpyridazin-3-yl}acetic acid has been explored as a key intermediate in the synthesis of targeted therapeutics. Researchers have leveraged its structural versatility to develop molecules that interact with specific biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The acetic acid moiety serves as a critical anchor for designing molecules that can modulate protein-protein interactions or enzyme activity with high specificity.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a lead structure for drug discovery programs. Its ability to undergo functional group modifications allows chemists to explore diverse chemical space while maintaining the core pharmacophore responsible for biological activity. This flexibility has been exploited in the development of small-molecule inhibitors that aim to disrupt aberrant signaling pathways in diseases such as diabetes and neurodegenerative disorders.

Recent advancements in computational chemistry have further accelerated the exploration of 2-{imidazo[1,2-bpyridazin-3-yl}acetic acid derivatives. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with target proteins, facilitating the rational design of more potent and selective agents. Additionally, virtual screening approaches have been employed to identify novel analogs with enhanced pharmacological properties.

The synthesis of CAS No. 1369097-56-2 involves multi-step organic reactions that highlight the compound’s synthetic accessibility. While traditional synthetic routes may require careful optimization to achieve high yields and purity, modern methodologies have improved the efficiency of these processes. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable production methods, aligning with global efforts to minimize environmental impact.

In academic research, 2-{imidazo[1,2-bpyridazin-3-yl}acetic acid has been used as a model compound to investigate the effects of structural modifications on biological activity. Studies have demonstrated that subtle changes in the substituents attached to the imidazo[1,2-bpyridazine] ring can significantly alter the compound’s potency and selectivity. These findings underscore the importance of structure-activity relationships (SAR) in medicinal chemistry and provide valuable insights for future drug development efforts.

The compound’s potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. Its unique chemical properties make it a candidate for developing novel pesticides or functional materials with specialized applications. By exploring these interdisciplinary avenues, researchers aim to unlock new possibilities for utilizing CAS No. 1369097-56-2 in diverse industrial contexts.

As our understanding of biological systems continues to evolve, so too does the role of compounds like 2-{imidazo[1,2-bpyridazin-3-yl}acetic acid in addressing complex diseases. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery is expected to further enhance the therapeutic potential of this molecule and its derivatives. Collaborative efforts between academia and industry will be crucial in translating these discoveries into tangible benefits for patients worldwide.

In conclusion,CAS No. 1369097-56-2 stands as a testament to the ongoing innovation in chemical biology and pharmaceutical research. Its unique structural features and broad applicability position it as a cornerstone for developing next-generation therapeutics aimed at treating some of humanity’s most pressing health challenges. As research progresses, we can anticipate even more exciting applications emerging from this versatile compound.